Cas no 1052572-97-0 (N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide
• CAS No: 1052572-97-0
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 6542342
• PubChem ID: 17400707
• Update Time: 2025-07-02

N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1052572-97-0
• Z50920232
• N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide
• AKOS034415187
• EN300-26688285

• Inchi： 1S/C19H22N4O3/c1-18(14-8-4-2-5-9-14)16(25)23(17(26)22-18)12-15(24)21-19(13-20)10-6-3-7-11-19/h2,4-5,8-9H,3,6-7,10-12H2,1H3,(H,21,24)(H,22,26)
• InChI Key： JMMAXHYWJBJWCG-UHFFFAOYSA-N
• SMILES： O=C(CN1C(NC(C)(C2C=CC=CC=2)C1=O)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide (CAS No. 1052572-97-0)

The compound N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide (CAS No. 1052572-97-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyanocyclohexyl moiety and a 4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl acetamide backbone. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's imidazolidinone core is known for its potential bioactivity, which aligns with current trends in drug discovery targeting metabolic and inflammatory pathways.

In recent years, the demand for small-molecule inhibitors and protease modulators has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide due to their potential applications in enzyme inhibition and signal transduction modulation. This aligns with frequent searches in scientific databases for terms such as "imidazolidinone derivatives in drug design" and "cyanocyclohexyl compounds in medicinal chemistry." The compound's structural complexity also makes it a candidate for computational chemistry studies, where molecular docking and QSAR modeling are hot topics.

From a synthetic perspective, the preparation of N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide involves multi-step organic reactions, often requiring protecting group strategies and catalytic hydrogenation. These methods are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting broader industry concerns about reducing environmental impact. The compound's CAS No. 1052572-97-0 serves as a critical identifier in patent literature and regulatory submissions, underscoring its relevance in intellectual property and compliance discussions.

Another area of interest is the compound's potential role in neurological research. The cyanocyclohexyl group, in particular, has been linked to blood-brain barrier permeability, a key factor in central nervous system drug development. This ties into popular queries like "CNS-active compounds" and "neuroprotective agents." Additionally, the phenylimidazolidinone segment may contribute to receptor binding affinity, a feature often explored in studies of G-protein-coupled receptors (GPCRs) and ion channel modulators.

In summary, N-(1-cyanocyclohexyl)-2-(4-methyl-2,5-dioxo-4-phenylimidazolidin-1-yl)acetamide represents a versatile scaffold with broad applicability in modern chemistry and pharmacology. Its structural attributes and potential bioactivity make it a compelling subject for ongoing research, particularly in areas like drug discovery, computational modeling, and neurological therapeutics. As the scientific community continues to prioritize targeted therapies and sustainable synthesis, compounds like this will likely remain at the forefront of innovation.